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Cat. No.: B1675660 Get Quote

An In-depth Technical Guide to Abemaciclib
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and pharmacological properties

of Abemaciclib, a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).

It is intended to serve as a technical resource for professionals in the fields of oncology

research and drug development.

Chemical Structure and Properties
Abemaciclib, with the chemical formula C₂₇H₃₂F₂N₈, is an orally administered small molecule.

[1] Its IUPAC name is N-[5-[(4-ethylpiperazin-1-yl)methyl]-2-pyridinyl]-5-fluoro-4-(7-fluoro-2-

methyl-3-propan-2-ylbenzimidazol-5-yl)pyrimidin-2-amine.[1] The compound is also known by

its laboratory code, LY2835219.[1][2][3]

Molecular Structure:

Caption: A typical workflow for assessing Abemaciclib-induced cell cycle arrest using flow

cytometry.

This protocol provides a general framework for evaluating the in vivo efficacy of Abemaciclib in

a xenograft mouse model.

Tumor Implantation:
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Implant human cancer cells (e.g., OSC-19 tongue squamous carcinoma cells)

subcutaneously into immunocompromised mice (e.g., BALB/c nude mice).

[3]2. Treatment Administration:

Once tumors reach a palpable size, randomize mice into treatment and control groups.
Administer Abemaciclib orally (e.g., by gavage) at a specified dose and schedule (e.g., 45-90
mg/kg, once daily for fourteen days). T[3]he vehicle control group receives the formulation
buffer.

[3]3. Tumor Growth Measurement:

Measure tumor volume at regular intervals (e.g., twice weekly) using calipers.

Endpoint Analysis:

At the end of the study, euthanize the mice and excise the tumors.

Tumor weight can be measured, and tumors can be processed for further analysis (e.g.,

Western blotting for target engagement).

This technical guide provides a foundational understanding of Abemaciclib. For more detailed

information, researchers are encouraged to consult the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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compound-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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